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Compound of Interest

Compound Name: L-651896

Cat. No.: B1673812

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-651896 is a potent inhibitor of 5-lipoxygenase (5-LO) and, to a lesser extent, cyclooxygenase
(COX), making it a valuable tool for studying the roles of leukotrienes and prostaglandins in
various physiological and pathological processes. This document provides detailed application
notes and experimental protocols to facilitate the use of L-651896 in preclinical research and
drug development.

Supplier and Purchasing Information

L-651896 can be sourced from various chemical suppliers specializing in research compounds.
Below is a summary of potential suppliers. It is recommended to request a certificate of
analysis to ensure the purity and identity of the compound.
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Supplier Website Notes

Provides detailed product
MedChemExpress --INVALID-LINK--

information.

Offers the compound under
AOBIOUS --INVALID-LINK--

CAS No. 99134-29-9.

A Safety Data Sheet is
TargetMol --INVALID-LINK--

available.

CAS Number: 99134-29-9

Safety, Handling, and Storage

A Safety Data Sheet (SDS) for L-651896 is available from TargetMol.[1] General laboratory
safety precautions should be observed when handling this compound.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area and wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, it is

recommended to store at -20°C.

Biological Activity and Data

L-651896 exhibits anti-inflammatory and antiproliferative properties by inhibiting key enzymes
in the arachidonic acid cascade.

In Vitro Activity

The following table summarizes the in vitro inhibitory activity of L-651896 against 5-

lipoxygenase and cyclooxygenase.
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Target Enzyme/Process Test System IC50 Value (pM)
) Rat Basophilic Leukemia
5-Lipoxygenase 0.1
(RBL) Cells
) ] Human Polymorphonuclear
Leukotriene Synthesis 0.4
(PMN) Cells
Leukotriene Synthesis Mouse Macrophages 0.1

] ) Mouse Peritoneal
Prostaglandin E2 Synthesis 1.1
Macrophages

Signaling Pathway

L-651896 primarily targets the 5-lipoxygenase pathway, thereby inhibiting the synthesis of
leukotrienes. It also shows activity against the cyclooxygenase pathway, affecting prostaglandin
production.
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Cyclooxygenase Pathway

Inhibits. i

(weaker) :
Cyclooxygenase )

Inhibits (cyox—l 2o ox2) Prostaglandin H2 (PGH2) Prostaglandins (e.g.. PGE2)

L-651896

Membrane Phospholipids |—Actvation Phospholipase A2 Release idonic Acid
y
5L0Activaiing | Activa . y Cysteinyl Leukotrienes
Do (FL ARy 5-Lipoxygenase 5-HPETE Leukotriene A4 (LTA4))—>( ren v e
Leukotriene B4 (LTB4)

i

5-Lipoxygenase Pathway

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?qn

Check Availability & Pricing

(e.g., from RBL cells)
Divide mice into control and
treatment groups

Pre-incubate Enzyme with L-651896 l
or vehicle (control) [Measure initial ear th|cknessJ

' l

CDrepare 5-LO Enzyme Solution

Prepare L-651896 dilutions)

. X X Topically apply L-651896 o
Cnltlate reaction by addlng] [Vﬁh.di toptT’\Z mouse ear]
Cncubate at 37°C] l
Wait for edema to develop
(e.g., 1 hour)
e.g., Leukotrienes by HPLC or ELISA) l
Compare edema in treated vs.
control groups

Arachidonic Acid l
Topically apply Arachidonic Acid
to the same ear
Stop reaction
Calculate the difference in ear
thickness (edema)

i Wait for a specified time
(e.g., 30 minutes)
Measure pI’OdUCt formation [Measure final ear thlckness]
(
(Calculate % Inhibition and ICSCD l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [L-651896: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673812#|-651896-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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